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Compound of Interest

Compound Name: 2-Phenylpent-4-en-1-amine

Cat. No.: B101972 Get Quote

Application Notes and Protocols for 2-Phenylpent-4-
en-1-amine
For Researchers, Scientists, and Drug Development Professionals

This document provides a summary of synthetic strategies and potential reactions involving the

allylic amine, 2-Phenylpent-4-en-1-amine. While specific experimental protocols for this exact

compound are not extensively detailed in the public domain, this guide offers representative

methodologies for the synthesis and reaction of structurally similar allylic amines.

Compound Profile: 2-Phenylpent-4-en-1-amine
2-Phenylpent-4-en-1-amine is a chiral organic compound with potential applications in the

design of ligands and as a building block in asymmetric synthesis.[1] Its structure contains a

primary amine, a phenyl group, and a terminal alkene, making it a versatile synthon for further

chemical modifications.
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Property Value Reference

CAS Number 17214-44-7 [1]

Molecular Formula C₁₁H₁₅N [1]

Molecular Weight 161.24 g/mol [1]

SMILES C=CCC(CN)C1=CC=CC=C1 [1]

Synthetic Protocols
The synthesis of allylic amines can be achieved through various methods. A modern and

efficient approach is the nickel-catalyzed multicomponent coupling of an alkene, an aldehyde,

and an amide.[2] Below is a representative protocol adapted from the literature for this class of

reaction.

Protocol: Nickel-Catalyzed Synthesis of a Substituted
Allylic Amine
This protocol describes a general method for the one-step synthesis of structurally complex

and functionally diverse allylic amines.

Materials:

Alkene (e.g., Propylene)

Aldehyde (e.g., Benzaldehyde)

Amide (e.g., Formamide)

Ni(cod)₂ (Nickel catalyst)

PCy₃ (Ligand)

Sc(OTf)₃ (Lewis acid co-catalyst)

Anhydrous Toluene (Solvent)
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Inert atmosphere (Nitrogen or Argon)

Procedure:

Reaction Setup: In a glovebox, add Ni(cod)₂ (5 mol%), PCy₃ (10 mol%), and Sc(OTf)₃ (10

mol%) to a dry Schlenk tube equipped with a magnetic stir bar.

Solvent and Reagents: Add anhydrous toluene (0.5 M) to the Schlenk tube, followed by the

amide (1.2 equiv) and the aldehyde (1.0 equiv).

Alkene Addition: Seal the Schlenk tube, remove it from the glovebox, and connect it to a

balloon of the alkene gas (e.g., propylene).

Reaction Conditions: Place the reaction vessel in a pre-heated oil bath at 80 °C and stir for

24 hours.

Work-up: After cooling to room temperature, concentrate the reaction mixture under reduced

pressure.

Purification: Purify the residue by flash column chromatography on silica gel to yield the

desired allylic amine.

Expected Outcome:

This method is expected to produce the corresponding allylic amine in good yield. The specific

product from the example reagents would be 1-phenylbut-3-en-1-amine. By selecting

appropriate starting materials, this protocol can be adapted to synthesize 2-Phenylpent-4-en-
1-amine.

Reactions of Allylic Amines
Allylic amines are versatile intermediates that can undergo a variety of chemical

transformations. The following table summarizes some key reaction types found in the

literature.
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Reaction Type Reagents Products Reference

De-N-

allylation/Formylation

Dichlorocarbene (from

CHCl₃, KOH)
Formamides [3]

Cyclopropanation
Dichlorocarbene (with

steric hindrance)

Dichlorocyclopropane

s
[3]

Fragmentation/Cross-

Coupling
Pd catalyst, 1,3-diene

Unsaturated amino

acid derivatives
[4]

Radical

Cyclization/Cross-

Coupling

Photoredox catalysis,

1,3-diene

Cyclic amino acid

derivatives
[4]

Allylic Amination
Ir or Pd catalyst,

amine nucleophile

Substituted allylic

amines
[5][6]

Experimental Workflow and Logic
The following diagrams illustrate the general workflow for the synthesis and subsequent

functionalization of an allylic amine like 2-Phenylpent-4-en-1-amine.

Synthesis of Allylic Amine

Alkene

Multicomponent
Coupling Reaction

Aldehyde Amine Source
(e.g., Amide)

Catalyst System
(e.g., Ni/Lewis Acid)

2-Phenylpent-4-en-1-amine
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Caption: Synthetic workflow for 2-Phenylpent-4-en-1-amine.

Potential Subsequent Reactions
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Caption: Potential reaction pathways for 2-Phenylpent-4-en-1-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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